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Compound of Interest

Compound Name: Cetyl chloroformate

Cat. No.: B1294504 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Cetyl chloroformate. Adherence to these

procedures is critical for ensuring personal safety and minimizing laboratory hazards.

Cetyl chloroformate is a corrosive and toxic chemical that requires careful handling in a

controlled laboratory environment.[1] It can cause severe skin burns, eye damage, and

respiratory irritation.[2] This document outlines the necessary personal protective equipment

(PPE), step-by-step handling and disposal plans, and emergency procedures.

Chemical and Physical Properties
A summary of the key quantitative data for Cetyl chloroformate is provided below.

Property Value

CAS Number 26272-90-2[2]

Molecular Formula C17H33ClO2[3]

Molecular Weight 304.9 g/mol [1][3]

Density 0.923 g/mL at 25 °C[3]
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Cetyl chloroformate is classified with multiple hazards, necessitating stringent safety

measures.[2] The primary risks include its corrosivity and toxicity upon contact or inhalation.[1]

[4]

Hazard Classification Description Precautionary Statement

Skin Corrosion/Irritation

(Category 1A/1B)

Causes severe skin burns and

irritation.[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Serious Eye Damage
Causes serious eye damage.

[2]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Acute Toxicity (Inhalation) Harmful if inhaled.[2]

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[2]

Acute Toxicity (Oral) Harmful if swallowed.[2]

P301 + P330 + P331: IF

SWALLOWED: rinse mouth.

Do NOT induce vomiting.[2]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2]

P304 + P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to safely handle Cetyl chloroformate.[4]

PPE must be selected based on the potential hazards and the specific tasks being performed.

[5]
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles should be non-vented

and meet ANSI Z87.1

standards for impact and

splash protection.[4][5] A face

shield must be worn over

goggles to protect against

splashes, especially during

transfers or exothermic

reactions.[5][6]

Skin/Body
Chemical-Resistant Gloves

and Lab Coat/Apron

Wear nitrile or butyl rubber

gloves. Always check the

manufacturer's chemical

resistance guide.[5][7]

Contaminated gloves should

be disposed of immediately.[7]

A chemical-resistant apron or

lab coat should be worn to

protect skin and clothing.

Respiratory NIOSH-Approved Respirator

All work with Cetyl

chloroformate must be

conducted in a certified

chemical fume hood.[2][8] If

there is a risk of exceeding

exposure limits or a system

failure, a full-face air-purifying

respirator (APR) with

appropriate cartridges or a

self-contained breathing

apparatus (SCBA) should be

used.[5][6][9]

Feet
Closed-Toed, Chemical-

Resistant Shoes

Footwear must cover the entire

foot; perforated shoes or

sandals are not permitted.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyReqPPE.pdf
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyReqPPE.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyReqPPE.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.keyorganics.net/app/uploads/sds/LS-14613_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0631106&productDescription=ETHYL+CHLOROFORMATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyReqPPE.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://ehs.gatech.edu/personal-protective-equipment
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Cetyl chloroformate minimizes the risk of exposure and

accidents.

1. Preparation and Engineering Controls:

Fume Hood: Confirm that the chemical fume hood has a current certification and is

functioning correctly before starting any work.[2]

Emergency Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[2][10]

Spill Kit: Have a chemical spill kit readily available, containing an inert absorbent material like

sand or vermiculite.[2] Do not use combustible materials for absorption.

Inert Atmosphere: Cetyl chloroformate is moisture-sensitive.[2] Store and handle it under

an inert gas like nitrogen or argon.[2][11]

2. Handling the Chemical:

Personal Protective Equipment: Don all required PPE before entering the area where the

chemical is stored or used.

Transfer: When transferring the liquid, use grounded and bonded containers to prevent static

discharge.[8][10] Perform all transfers within the fume hood.

Avoid Incompatibilities: Keep Cetyl chloroformate away from water, strong oxidizing agents,

bases, alcohols, and amines.[8]

Heating: Avoid heating the substance. If heating is necessary, use a well-controlled system

and take precautions against pressure buildup.[12]

3. Storage:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area.[2][11]
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Segregation: Store away from incompatible materials.[8]

Security: Keep the chemical in a locked storage area accessible only to authorized

personnel.[11]

Disposal Plan: Waste Management and Spill
Response
Proper disposal of Cetyl chloroformate and associated waste is crucial to prevent

environmental contamination and ensure safety.

1. Waste Disposal Protocol:

Containerization: Collect all waste, including empty containers and contaminated materials,

in a designated, properly labeled hazardous waste container.[11] Do not mix with other

waste streams.[11]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name.

Disposal: Arrange for disposal through an approved hazardous waste disposal specialist.[2]

Follow all local, state, and federal regulations for chemical waste disposal.[8][13]

2. Spill Response Protocol:

Evacuation: In case of a significant spill, immediately evacuate the area and alert others.[11]

Control: If the spill is small and you are trained to handle it, ensure proper ventilation and

wear appropriate PPE, including respiratory protection.

Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

[2][12]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a sealed container for hazardous waste disposal.
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Decontamination: Clean the spill area thoroughly. Wash all contaminated clothing before

reuse or dispose of it as hazardous waste.[2]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[14][15]

Skin Contact: Immediately remove all contaminated clothing.[14] Flush the affected skin with

large amounts of water for at least 15 minutes, using a safety shower if available.[4][14]

Seek immediate medical attention.[11]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2][14] Remove contact lenses if present and easy to do.

[2] Call a physician immediately.[11]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water.[2] Seek immediate medical

attention.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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